Cas no 2229162-50-7 (2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol)

2-Amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol is a benzimidazole-derived organic compound featuring both amino and hydroxyl functional groups. Its structural framework, incorporating a benzimidazole core and a branched aliphatic chain, makes it a versatile intermediate in medicinal chemistry and pharmaceutical research. The presence of multiple functional groups allows for selective modifications, facilitating its use in the synthesis of bioactive molecules. The compound’s stability and well-defined reactivity profile enhance its utility in heterocyclic chemistry, particularly in the development of potential therapeutic agents. Its purity and consistent performance under controlled conditions make it suitable for rigorous synthetic applications.
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol structure
2229162-50-7 structure
Product Name:2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
CAS No:2229162-50-7
MF:C11H15N3O
MW:205.256302118301
CID:5937663
PubChem ID:165629322
Update Time:2025-10-30

2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
    • 2229162-50-7
    • EN300-1784982
    • Inchi: 1S/C11H15N3O/c1-11(12,6-15)5-8-2-3-9-10(4-8)14-7-13-9/h2-4,7,15H,5-6,12H2,1H3,(H,13,14)
    • InChI Key: PIROWKNPVXRQJI-UHFFFAOYSA-N
    • SMILES: OCC(C)(CC1=CC=C2C(=C1)NC=N2)N

Computed Properties

  • Exact Mass: 205.121512110g/mol
  • Monoisotopic Mass: 205.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 74.9Ų

2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1784982-0.05g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
0.05g
$1068.0 2023-09-19
Enamine
EN300-1784982-0.1g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
0.1g
$1119.0 2023-09-19
Enamine
EN300-1784982-0.25g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
0.25g
$1170.0 2023-09-19
Enamine
EN300-1784982-0.5g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
0.5g
$1221.0 2023-09-19
Enamine
EN300-1784982-1.0g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
1g
$1272.0 2023-06-03
Enamine
EN300-1784982-2.5g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
2.5g
$2492.0 2023-09-19
Enamine
EN300-1784982-5.0g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
5g
$3687.0 2023-06-03
Enamine
EN300-1784982-10.0g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
10g
$5467.0 2023-06-03
Enamine
EN300-1784982-1g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
1g
$1272.0 2023-09-19
Enamine
EN300-1784982-5g
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
2229162-50-7
5g
$3687.0 2023-09-19

Additional information on 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol (CAS No. 2229162-50-7)

2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2229162-50-7, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of interest for further research and development in medicinal chemistry.

The molecular framework of 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol incorporates a benzodiazole moiety, which is well-documented for its pharmacological properties. Benzodiazole derivatives are widely studied for their anxiolytic, sedative, and muscle relaxant effects, primarily due to their interaction with the gamma-aminobutyric acid (GABA) receptor system. The presence of the 1H-1,3-benzodiazol-5-yl substituent in this compound suggests potential modulation of GABAergic pathways, which could be exploited for therapeutic applications.

Beyond the benzodiazole core, the compound features an amino group and a methylpropan-1-ol side chain. The amino group often serves as a hydrogen bond acceptor or donor, enhancing binding affinity to biological targets. Meanwhile, the methylpropan-1-ol moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. These structural elements collectively contribute to the compound's pharmacokinetic profile and potential biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and neurodegeneration. For instance, preliminary computational studies have indicated that it might interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

The synthesis of 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The synthesis route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to improve efficiency and scalability.

In vitro studies have begun to explore the pharmacological profile of 2-amino-3-(1H-1,3-benzodiazol-5-ytl)-2-methylpropan-l-lrol. Initial experiments have shown promising results in terms of anti-inflammatory and neuroprotective activities. These findings are particularly intriguing given the growing interest in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzodiazole scaffold is known to modulate neuronal excitability, which could be beneficial in managing symptoms associated with these conditions.

The compound's potential therapeutic applications extend beyond neurology. Research is ongoing into its effects on other biological systems, including immune modulation and cardiovascular health. The amino group provides a versatile handle for further derivatization, allowing chemists to tailor the molecule's properties for specific targets. This flexibility makes 2-amino--(lH-l , 3 -benzodiazol -5 -ytl ) - 2 -methylpropan-l-lrol a valuable scaffold for drug discovery programs.

Regulatory considerations are also essential when evaluating new compounds like 2-amino--(lH-l , 3 -benzodiazol -5 -ytl ) - 2 -methylpropan-l-lrol. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting thorough toxicological assessments are critical steps before moving from preclinical to clinical trials. Collaborations between academic institutions and pharmaceutical companies are often necessary to advance such research efficiently.

The future of research on CAS No. 222916257 lies in interdisciplinary approaches combining synthetic chemistry with bioinformatics and high-throughput screening technologies. By leveraging these tools, scientists can rapidly identify novel derivatives with enhanced potency and selectivity. Additionally, integrating machine learning models can help predict optimal synthetic routes and assess potential drug-likeness parameters early in the discovery process.

In conclusion, 2-amino--(lH-l , 3 -benzodiazol -5 -ytl ) - 2 -methylpropan-l-lrol (CAS No .222916257) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with preliminary evidence of bioactivity , make it an attractive molecule for developing new therapeutic agents . As research progresses , this compound has the potential to contribute significantly to advancements in medicine .

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk